2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide
• InChI: InChI=1S/C19H19FN2O2/c1-2-18(23)22-10-9-13-7-8-15(11-14(13)12-22)21-19(24)16-5-3-4-6-17(16)20/h3-8,11H,2,9-10,12H2,1H3,(H,21,24)
• InChI Key: ZMQMZQOBASGTNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

2-Fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide, also known as FPTI, is an organic compound belonging to the class of heterocyclic compounds. It is a derivative of the tetrahydroisoquinoline family and has been studied extensively in the laboratory due to its unique properties. FPTI is a highly polar compound with a low melting point, making it an ideal candidate for a variety of applications. FPTI has been used in a variety of scientific research applications, including drug delivery, cell signaling, and gene expression.

Scientific Research Applications

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has been used in a variety of scientific research applications. It has been used as a drug delivery vehicle, as it is highly polar and has a low melting point. 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has also been used in cell signaling studies, as it is able to interact with a variety of proteins and receptors. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has been used in gene expression studies, as it can be used to modify gene expression.

Mechanism of Action

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is able to interact with a variety of proteins and receptors, allowing it to affect cell signaling. It can bind to receptors, such as G-protein coupled receptors, and activate or inhibit their activity. 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide can also interact with enzymes, such as kinases, and modulate their activity. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide can interact with transcription factors, such as nuclear receptors, and modulate gene expression.
Biochemical and Physiological Effects
2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate cell signaling pathways, such as those involved in inflammation, metabolism, and apoptosis. 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has also been shown to modulate gene expression, as it can interact with transcription factors and modify their activity. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has been shown to modulate enzyme activity, as it can interact with enzymes and affect their activity.

Advantages and Limitations for Lab Experiments

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has several advantages for lab experiments. It is a highly polar compound, making it ideal for drug delivery applications. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has a low melting point, making it ideal for a variety of applications. However, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is not very stable in the presence of light or heat, making it unsuitable for long-term storage.

Future Directions

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide has several potential future directions. It could be used as a drug delivery vehicle, as it is highly polar and has a low melting point. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide could be used in gene therapy, as it can interact with transcription factors and modulate gene expression. 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide could also be used in drug development, as it can interact with receptors and enzymes and modulate their activity. Additionally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide could be used in tissue engineering, as it can interact with cells and modulate their behavior. Finally, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide could be used in cancer research, as it can interact with proteins and receptors and modulate their activity.

Synthesis Methods

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is synthesized via a three-step reaction involving the coupling of an aryl halide, an amine, and an acid. The aryl halide is first reacted with an amine, such as aniline, to form an aryl amine. The aryl amine is then reacted with an acid, such as acetic acid, to form an amide. Finally, the amide is reacted with a fluorinating agent, such as sulfur hexafluoride, to form 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide.